Cas no 1536543-76-6 (2-Chloro-4-fluoro-5-methylbenzyl alcohol)

• Product Name: 2-Chloro-4-fluoro-5-methylbenzyl alcohol
• CAS No: 1536543-76-6
• Molecular Formula: C₈H₈ClFO
• Molecular Weight: 174.599925041199
• CID: 5006733

2-Chloro-4-fluoro-5-methylbenzyl alcohol Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-methylbenzyl alcohol
• (2-Chloro-4-fluoro-5-methylphenyl)methanol

• InChIKey： NAGXSVRJVFABPA-UHFFFAOYSA-N
• Inchi： 1S/C8H8ClFO/c1-5-2-6(4-11)7(9)3-8(5)10/h2-3,11H,4H2,1H3
• SMILES： ClC1=CC(=C(C)C=C1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 11
• Complexity: 131
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Boiling Point: 252.3±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 106.4±25.9 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols